Cas no 1689890-92-3 ((2S)-1-amino-3-methanesulfonylpropan-2-ol)
(2S)-1-amino-3-methanesulfonylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-amino-3-methanesulfonylpropan-2-ol
- EN300-1987947
- 1689890-92-3
-
- Inchi: 1S/C4H11NO3S/c1-9(7,8)3-4(6)2-5/h4,6H,2-3,5H2,1H3/t4-/m0/s1
- InChI Key: SZOWUJMOOYBGMV-BYPYZUCNSA-N
- SMILES: S(C)(C[C@H](CN)O)(=O)=O
Computed Properties
- Exact Mass: 153.04596439g/mol
- Monoisotopic Mass: 153.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 88.8Ų
(2S)-1-amino-3-methanesulfonylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1987947-0.05g |
(2S)-1-amino-3-methanesulfonylpropan-2-ol |
1689890-92-3 | 0.05g |
$647.0 | 2023-09-16 | ||
| Enamine | EN300-1987947-0.1g |
(2S)-1-amino-3-methanesulfonylpropan-2-ol |
1689890-92-3 | 0.1g |
$678.0 | 2023-09-16 | ||
| Enamine | EN300-1987947-0.25g |
(2S)-1-amino-3-methanesulfonylpropan-2-ol |
1689890-92-3 | 0.25g |
$708.0 | 2023-09-16 | ||
| Enamine | EN300-1987947-0.5g |
(2S)-1-amino-3-methanesulfonylpropan-2-ol |
1689890-92-3 | 0.5g |
$739.0 | 2023-09-16 | ||
| Enamine | EN300-1987947-1.0g |
(2S)-1-amino-3-methanesulfonylpropan-2-ol |
1689890-92-3 | 1g |
$1543.0 | 2023-06-02 | ||
| Enamine | EN300-1987947-2.5g |
(2S)-1-amino-3-methanesulfonylpropan-2-ol |
1689890-92-3 | 2.5g |
$1509.0 | 2023-09-16 | ||
| Enamine | EN300-1987947-5.0g |
(2S)-1-amino-3-methanesulfonylpropan-2-ol |
1689890-92-3 | 5g |
$4475.0 | 2023-06-02 | ||
| Enamine | EN300-1987947-10.0g |
(2S)-1-amino-3-methanesulfonylpropan-2-ol |
1689890-92-3 | 10g |
$6635.0 | 2023-06-02 | ||
| Enamine | EN300-1987947-1g |
(2S)-1-amino-3-methanesulfonylpropan-2-ol |
1689890-92-3 | 1g |
$770.0 | 2023-09-16 | ||
| Enamine | EN300-1987947-5g |
(2S)-1-amino-3-methanesulfonylpropan-2-ol |
1689890-92-3 | 5g |
$2235.0 | 2023-09-16 |
(2S)-1-amino-3-methanesulfonylpropan-2-ol Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on (2S)-1-amino-3-methanesulfonylpropan-2-ol
Professional Introduction to (2S)-1-amino-3-methanesulfonylpropan-2-ol (CAS No. 1689890-92-3)
(2S)-1-amino-3-methanesulfonylpropan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential biological activities. With a CAS number of 1689890-92-3, this compound represents a fascinating molecule that has been the subject of extensive research in recent years. Its molecular structure, featuring a chiral center at the (2S) configuration, combined with the presence of both amino and methanesulfonyl functional groups, makes it a versatile candidate for further exploration in drug discovery and development.
The significance of this compound lies in its potential applications as a building block for more complex pharmaceutical agents. The presence of the amino group suggests that it could serve as a precursor for the synthesis of peptidomimetics or other bioactive molecules that require precise stereochemistry. Additionally, the methanesulfonyl group introduces a polar, hydrophilic moiety, which can influence the solubility and metabolic stability of any derivatives that may be developed from this compound. These features make (2S)-1-amino-3-methanesulfonylpropan-2-ol an attractive candidate for further investigation in medicinal chemistry.
In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (2S) configuration of this compound is particularly noteworthy, as it aligns with the increasing emphasis on enantioselective synthesis and drug design. Researchers have been exploring various synthetic routes to access this compound with high enantiomeric purity, recognizing that even small deviations in stereochemistry can significantly impact biological activity.
One of the most compelling aspects of (2S)-1-amino-3-methanesulfonylpropan-2-ol is its potential role in the development of novel therapeutic agents. For instance, its structural motif has been investigated as a possible scaffold for drugs targeting neurological disorders, where precise stereochemical control is crucial. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors involved in neurodegenerative diseases, making it a promising area for further research.
Furthermore, the methanesulfonyl group in this molecule can be leveraged to enhance drug-receptor interactions by introducing additional hydrogen bonding or ionic interactions. This feature has been exploited in the design of kinase inhibitors, where such groups often improve binding affinity and selectivity. The combination of these properties makes (2S)-1-amino-3-methanesulfonylpropan-2-ol a valuable asset in the pharmacophore library used by medicinal chemists.
Advances in computational chemistry have also played a pivotal role in understanding the potential applications of this compound. Molecular modeling studies have been conducted to predict how (2S)-1-amino-3-methanesulfonylpropan-2-ol might interact with biological targets, providing insights into its binding mode and potential efficacy. These simulations have helped guide synthetic efforts and have identified key structural modifications that could enhance its biological activity.
In addition to its pharmaceutical applications, this compound has shown promise in material science and industrial chemistry. Its unique properties make it suitable for use as an intermediate in the synthesis of specialty chemicals, where precise control over molecular structure is essential. Researchers have also explored its potential as a chiral catalyst or ligand in asymmetric synthesis, highlighting its versatility beyond traditional drug development.
The synthesis of (2S)-1-amino-3-methanesulfonylpropan-2-ol presents several challenges due to its complex stereochemistry and functional groups. However, recent advancements in synthetic methodologies have made it more accessible than ever before. Techniques such as asymmetric hydrogenation and chiral resolution have enabled researchers to produce high-purity samples of this compound, facilitating further exploration of its biological activities.
As interest in personalized medicine grows, compounds like (2S)-1-amino-3-methanesulfonylpropan-2-ol are becoming increasingly important. Their ability to serve as versatile building blocks allows for the creation of tailored therapeutic agents that can be optimized for individual patients based on their genetic makeup and disease characteristics. This approach aligns with the broader trend toward precision healthcare and underscores the importance of developing innovative chemical entities like this one.
In conclusion, (2S)-1-amino-3-methanesulfonylpropan-2-ol (CAS No. 1689890-92-3) is a multifaceted compound with significant potential across multiple domains of chemistry and medicine. Its unique structural features, combined with recent advances in synthetic and computational chemistry, make it a compelling subject for further research. As scientists continue to explore its applications in drug discovery and other fields, this molecule is poised to play an important role in shaping the future of chemical innovation.
1689890-92-3 ((2S)-1-amino-3-methanesulfonylpropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)